Ethyl 3-amino-5-methylhexanoate hydrochloride
Overview
Description
Ethyl 3-amino-5-methylhexanoate hydrochloride is a chemical compound with the empirical formula C9H20ClNO2 . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular weight of Ethyl 3-amino-5-methylhexanoate hydrochloride is 209.71 . The SMILES string representation of the molecule is Cl.CCOC(=O)CC(N)CC©C . The InChI representation is 1S/C9H19NO2.ClH/c1-4-12-9(11)6-8(10)5-7(2)3;/h7-8H,4-6,10H2,1-3H3;1H .Physical And Chemical Properties Analysis
Ethyl 3-amino-5-methylhexanoate hydrochloride is a solid substance . The flash point is not applicable . The storage class code is 11, which corresponds to combustible solids .Scientific Research Applications
1. Synthesis of Pregabalin
Ethyl 3-amino-5-methylhexanoate hydrochloride is involved in the enzymatic production of (S)-3-cyano-5-methylhexanoic acid ethyl ester, a valuable synthetic intermediate for pregabalin. The process involves immobilized lipase from Pseudomonas cepacia, optimized for high substrate concentrations and yielding high enantiomeric excess (ee) and yield, indicating its potential for large-scale production of pregabalin (Zheng et al., 2012).
2. Role in Biomedical Applications
Ethyl 3-amino-5-methylhexanoate hydrochloride derivatives, synthesized from reactions with cyclophosphazenes, demonstrate thermosensitive behaviors in aqueous solutions. These compounds degrade into harmless products such as amino acids and phosphates. Their lower critical solution temperatures (LCSTs) are around body temperature, indicating their significance in biomedical applications (Uslu et al., 2017).
3. Development of Manufacturing Processes
There is a noted development of a chemoenzymatic manufacturing process for Pregabalin using ethyl 3-amino-5-methylhexanoate hydrochloride as a precursor. This process demonstrates improvements in process efficiency, yields, and reduction in waste, making it an environmentally friendly alternative (Martínez et al., 2008).
4. Polymorphism Studies
Studies have been conducted on polymorphic forms of ethyl 3-amino-5-methylhexanoate hydrochloride derivatives. These studies utilize spectroscopic and diffractometric techniques to characterize subtle structural differences between polymorphic forms, which is crucial for the analytical and physical characterization of pharmaceutical compounds (Vogt et al., 2013).
Safety and Hazards
The compound has been classified as an eye irritant (Eye Irrit. 2) under the GHS classification system . The hazard statements include H319, which means it causes serious eye irritation . The precautionary statements are P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes . The WGK (Water Hazard Class) is 3, indicating a high hazard to water .
properties
IUPAC Name |
ethyl 3-amino-5-methylhexanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2.ClH/c1-4-12-9(11)6-8(10)5-7(2)3;/h7-8H,4-6,10H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIHZNXKXHTVWJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(CC(C)C)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-5-methylhexanoate hydrochloride | |
CAS RN |
90726-94-6 |
Source
|
| Record name | Ethyl 3-amino-5-methylhexanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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